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Compound of Interest

Compound Name: Tiflorex

Cat. No.: B1673494 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical compounds is paramount, extending from initial synthesis to final disposal.

Tiflorex, a stimulant amphetamine developed as an appetite suppressant in the 1970s,

presents a unique challenge due to its status as a discontinued investigational drug.[1] While

specific disposal guidelines for Tiflorex are not readily available, a comprehensive approach

rooted in established principles of pharmaceutical and chemical waste management can

ensure safety and environmental stewardship. This document provides a detailed, step-by-step

guide for the proper disposal of Tiflorex, designed to be your preferred resource for laboratory

safety and chemical handling.

I. Tiflorex: Chemical Profile and Regulatory Context
Tiflorex, also known as flutiorex, is structurally related to fenfluramine.[1] Due to its

discontinuation, it is not listed on common hazardous waste schedules, and a specific Safety

Data Sheet (SDS) with disposal instructions is not available. Therefore, it is crucial to handle

Tiflorex with the caution afforded to any research chemical with unknown long-term

environmental and health impacts. The disposal of such substances falls under the general

regulations for pharmaceutical waste management set forth by bodies such as the

Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA) in the

United States.[2][3]

II. Quantitative Data for Disposal Planning
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While specific quantitative data for Tiflorex disposal is unavailable, the following table outlines

key chemical properties that inform safe handling and disposal decisions.

Property Value Implication for Disposal

Molecular Formula C₁₂H₁₆F₃NS

The presence of fluorine and

sulfur may require

consideration for specific

incineration technologies to

avoid harmful emissions.

Molar Mass 263.32 g/mol [4]

Standard for chemical

inventory and waste manifest

documentation.

Physical State Solid (presumed)
Solid waste procedures are

generally applicable.

Solubility No data available

Assume low water solubility to

prevent aqueous

contamination.

III. Detailed Experimental Protocol for Tiflorex
Disposal
The following protocol is a "best practice" guide derived from general principles of chemical and

pharmaceutical waste disposal. It is imperative to consult with your institution's Environmental

Health and Safety (EHS) department before implementing these procedures.

Objective: To safely and compliantly dispose of Tiflorex waste.

Materials:

Personal Protective Equipment (PPE): Safety goggles, lab coat, nitrile gloves

Chemical waste container (clearly labeled)

Waste manifest forms (provided by your institution's EHS department)
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Inert absorbent material (e.g., vermiculite, sand)

Procedure:

Segregation:

Isolate all Tiflorex waste, including pure compound, contaminated labware (e.g., vials,

spatulas), and used PPE.

Do not mix Tiflorex waste with other chemical waste streams unless explicitly approved

by your EHS department.

Containerization:

Place all solid Tiflorex waste into a designated, leak-proof, and clearly labeled hazardous

waste container.

The label should include: "Hazardous Waste," "Tiflorex," the full chemical name "(RS)-N-

ethyl-1-{3-[(trifluoromethyl)thio]phenyl}propan-2-amine," and the approximate quantity.

If dealing with a solution containing Tiflorex, absorb the liquid with an inert material like

vermiculite and dispose of it as solid waste.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated satellite

accumulation area.

Ensure the storage area is away from incompatible materials.

Documentation:

Complete a hazardous waste manifest for the Tiflorex waste. This document tracks the

waste from its point of generation to its final disposal facility.[5]

Maintain a copy of the manifest for your records.

Disposal:
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Arrange for a licensed hazardous waste disposal company to collect the container. Your

institution's EHS department will typically manage this process.

The preferred method of disposal for non-RCRA hazardous pharmaceutical waste is

incineration in a permitted facility to ensure complete destruction.[3]

IV. Logical Workflow for Tiflorex Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Tiflorex.

Tiflorex Waste Generated Segregate Tiflorex Waste Containerize in Labeled
Hazardous Waste Container

Store in Secure
Satellite Accumulation Area Complete Waste Manifest Arrange for Licensed

Hazardous Waste Disposal Disposal Complete

Click to download full resolution via product page

Tiflorex Disposal Workflow

V. Alternative Disposal Considerations
In the absence of a licensed hazardous waste disposal service, which is highly unlikely in a

professional research setting, the following general guidance for pharmaceutical disposal

should be considered as a last resort and only after consulting with local authorities:

Do NOT flush Tiflorex down the toilet or drain. This can lead to water contamination.[2][3]

Do NOT dispose of Tiflorex in the regular trash without proper preparation.

If absolutely no other option is available:

Remove the Tiflorex from its original container.

Mix it with an unpalatable substance such as dirt, cat litter, or used coffee grounds.[6][7][8]

This makes the chemical less appealing to children and pets and helps prevent accidental

ingestion.

Place the mixture in a sealed container, such as a sealable plastic bag.[6][7][8]
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Dispose of the sealed container in the household trash.[6][7][8]

It is crucial to emphasize that this latter method is not ideal for a research chemical and should

only be considered when all other avenues have been exhausted and with approval from

relevant safety personnel. The primary and recommended disposal route is through a certified

hazardous waste management program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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